Cas no 1269397-52-5 (3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride)

• Product Name: 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride
• CAS No: 1269397-52-5
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• MDL: MFCD18483524
• CID: 4585099
• Update Time: 2025-06-25

3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride
• 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride

• MDL： MFCD18483524
• Inchi： 1S/C9H15N3.2ClH/c1-6(2)9-7-5-10-4-3-8(7)11-12-9;;/h6,10H,3-5H2,1-2H3,(H,11,12);2*1H
• InChI Key： VWKWLLYYKHMRHL-UHFFFAOYSA-N
• SMILES： C1NCCC2NN=C(C(C)C)C1=2.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride

Introduction to 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5)

3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride, identified by its CAS number 1269397-52-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative belongs to the pyrazolopyridine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an isopropyl group and the tetrahydropyrazolopyridine core, contribute to its unique chemical and pharmacological properties.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in drug discovery, with pyrazolopyridines emerging as a promising class of molecules with applications ranging from antiviral to anticancer therapies. The specific substitution pattern in 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5) suggests potential interactions with biological targets that have not yet been fully elucidated.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies indicate that the isopropyl group in 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5) may play a crucial role in modulating its pharmacokinetic profile and target specificity. This has sparked interest in synthesizing analogs to optimize these properties further.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing new therapeutic agents. The pyrazolopyridine core is known to exhibit inhibitory activity against various enzymes and receptors involved in pathophysiological processes. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The dihydrochloride salt form of 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5) ensures better bioavailability and pharmacological efficacy compared to its free base form.

The synthesis of 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5) involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the tetrahydropyrazolopyridine ring system typically requires careful control of reaction conditions to achieve high yields and purity. Researchers have been exploring novel synthetic routes to improve scalability and reduce costs without compromising on quality.

In terms of biological activity, preliminary studies on 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5) have revealed intriguing findings. The compound has demonstrated potential inhibitory effects on certain enzymes that are overexpressed in inflammatory diseases and cancer. The exact mechanism of action remains under investigation but preliminary data suggest that it may interfere with signaling pathways critical for disease progression.

The development of new drug candidates is a complex process that involves extensive testing for efficacy and safety. 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 1269397-52-5) is at an early stage in this process but shows promise based on preclinical data. Further studies are needed to evaluate its potential side effects and optimize dosing regimens before it can be considered for clinical trials.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms can predict how different molecules will interact with biological targets based on their chemical structure. This has allowed researchers to design experiments more efficiently and focus on the most promising candidates like 3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,c]pyridine dihydrochloride (CAS No. 1269397 52 5) early in their development pipeline.

The future directions for research on this compound include exploring its potential applications in treating neurological disorders where pyrazolopyridines have shown promise as modulators of neurotransmitter systems. Additionally，investigators are interested in developing prodrugs or derivatives that enhance its bioavailability or target specificity without altering its core pharmacological activity.

In conclusion, 3-isopropyl - 4 , 5 , 6 , 7 - tetrahydrop y az ol o [ 4 , 3 - c ] p y rid ine d i hy droch lor ide ( C A S N o . 1 2 6 9 3 9 7 - 5 2 - 5 ) represents a significant area of investigation in pharmaceutical chemistry . Its unique structural features ， combined with preliminary evidence of biological activity ， make it a valuable candidate for further study . As research progresses ， we can expect more insights into its therapeutic potential ， paving the way for novel treatments across multiple disease areas . p >